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Introduction

Linuron is a selective, urea-based herbicide effective for the control of a broad spectrum of
annual broadleaf and grassy weeds.[1][2][3] It can be applied both pre-emergence and early
post-emergence in a variety of crops.[1][3] This document provides detailed application notes
and protocols for the post-emergence use of Linuron, specifically tailored for research and
development settings.

Mechanism of Action

Linuron is classified as a Photosystem Il (PSII) inhibitor and belongs to the HRAC Group 7.[3]
Its primary mode of action is the inhibition of photosynthesis.[1][2][4][5]

o Uptake: Following post-emergence application, Linuron is absorbed by the foliage of the
target weeds.[2][3][4]

o Translocation: It is translocated acropetally (upwards) within the plant's xylem.[4]

e PSII Inhibition: Linuron binds to the D1 protein in the photosystem Il complex located in the
thylakoid membranes of chloroplasts.[1][3][4] This binding action blocks the electron
transport chain, specifically from QA to QB.[4]
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o Consequences: The blockage of electron flow halts the production of ATP and NADPH,
which are essential for CO2 fixation and plant growth.[3][4] This disruption also leads to the
generation of reactive oxygen species (ROS), causing lipid peroxidation and subsequent
damage to chloroplasts and cell membranes.[3]

o Symptoms: Visible symptoms in susceptible weeds typically appear within 7-14 days of
application and include chlorosis (yellowing), starting at the leaf margins, followed by
necrosis and eventual plant death.[3][4]

Figure 1: Mechanism of action of Linuron as a Photosystem Il inhibitor.

Application Notes
Formulations

Linuron is available in several formulations, including:
e Dry Flowable (DF)[2]
e Suspension Concentrate (SC)[3]

o Wettable Powder (WP)[3]

Target Weeds

Linuron is effective against a wide range of annual broadleaf and grassy weeds.[2][3]

Susceptible Weeds:

Pigweed (Amaranthus spp.)[3][6]

Lambsquarters (Chenopodium album)[3][6]

Chickweed (Stellaria media)[3][6]

Mustard (Sinapis arvensis)[3][6]

Shepherd's Purse (Capsella bursa-pastoris)[6][7]

Fat Hen (Chenopodium album)[8]
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e Annual Poa (Poa annua)[7]

Moderately Susceptible Weeds:

o Foxtail (Setaria spp.)[3]

Crabgrass (Digitaria spp.)[3]

Barnyardgrass (Echinochloa crus-galli)[6]

Black nightshade (Solanum nigrum)[7]

Cleavers (Galium aparine)[7]

Crop Spectrum and Application Timing

Post-emergence application of Linuron is registered for several crops. Application timing is
critical to ensure crop safety and efficacy.
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Crop

Application Timing

Carrots & Parsnips

When the crop is at the first true leaf stage.[7]
Do not apply before carrots have reached the 4

true leaf stage.[9]

Apply after the 3 true leaf stage when foliage is

Onions waxy. The rate can be increased after the 5 leaf
stage.[7]
Linseed Apply at the seedling stage.[7]

Celery (transplanted)

Apply after transplanting.[7]

Celery (direct seeded)

Apply at the 2 true leaf stage.[7]

Leeks (transplanted)

Apply after transplanting.[7]

Wheat, Barley, Oats

Apply when weeds are at the 2 to 3 true leaf
stage and the crop is generally at the 3 to 4 leaf

stage.[8]

Coriander (Seed Crops)

Apply from the 2nd leaf onwards.[8]

Application Rates for Post-Emergence Use

The following table summarizes recommended post-emergence application rates for various

crops. Rates may need to be adjusted based on soil type, organic matter content, weed size,

and environmental conditions. Higher rates are generally recommended for heavier soils, soils

with high organic matter, or when weeds are larger.[7]
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Crop Formulation Rate per Hectare
Carrots & Parsnips 400 g/L SC 1.1 - 2.25 Litres[7]
Onions (3 true leaf) 400 g/L SC 340 - 560 ml[7]
Onions (5 true leaf) 400 g/L SC 560 ml - 1.1 Litres[7]
Linseed 400 g/L SC 0.9 - 1.7 Litres[7]
Celery & Leeks 400 g/L SC 1.1 - 2.25 Litres[7]
Wheat, Barley, Oats 450 g/L SC 600 ml[8]

Wheat, Barley, Oats (with 300 ml Linuron + 400 ml
MCPA) 4509/ 5C MCPA (500 g/L)[8]
Carrots (2-4 true leaf) 450 g/L SC 1.2 - 2.4 Litres[8]
Coriander (Seed Crops) 450 g/L SC 800 ml - 1.1 Litres|[8]

Tank Mixing

Tank mixing Linuron with herbicides from different mode-of-action groups can broaden the

weed control spectrum and help manage herbicide resistance.[1]

o Compatibility: It is often mixed with metribuzin or pendimethalin.[3]

o Restraints: Do not add wetting agents, surfactants, or crop oils unless specified, as this can

increase the risk of crop injury.[2][8]

Experimental Protocols

Objective

To evaluate the efficacy of post-emergence application of Linuron for the control of target

weed species in a specified crop and to assess crop tolerance.

Experimental Design

e Treatments: Include a range of Linuron application rates, a standard herbicide treatment for

comparison, a hand-weeded control, and an untreated (weedy) control.[10]

© 2025 BenchChem. All rights reserved.

5/11

Tech Support


https://adria.nz/wp-content/uploads/Linuron-400SC-Technical-Guide.pdf
https://adria.nz/wp-content/uploads/Linuron-400SC-Technical-Guide.pdf
https://adria.nz/wp-content/uploads/Linuron-400SC-Technical-Guide.pdf
https://adria.nz/wp-content/uploads/Linuron-400SC-Technical-Guide.pdf
https://adria.nz/wp-content/uploads/Linuron-400SC-Technical-Guide.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/65188-Linuron-450-leaflet-A4-VISUAL.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/65188-Linuron-450-leaflet-A4-VISUAL.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/65188-Linuron-450-leaflet-A4-VISUAL.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/65188-Linuron-450-leaflet-A4-VISUAL.pdf
https://www.benchchem.com/product/b1675549?utm_src=pdf-body
https://www.pomais.com/linuron-mode-of-action-how-this-selective-herbicide-works/
https://www.smagrichem.com/herbicide/linuron/
https://www.agnova.com.au/content/custom/products/downloads/Linuron-AgNote.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/65188-Linuron-450-leaflet-A4-VISUAL.pdf
https://www.benchchem.com/product/b1675549?utm_src=pdf-body
https://www.benchchem.com/product/b1675549?utm_src=pdf-body
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2FCollection%2FH113-3-10E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Replication: Each treatment should be replicated at least three to four times.

e Plot Size: Individual plots should be large enough to allow for accurate application and to
minimize edge effects (e.g., 3m x 10m).

o Layout: A randomized complete block design is recommended to account for field variability.

Materials and Equipment

o Certified crop seed

e Linuron formulation and other herbicides as required

o Calibrated research plot sprayer with appropriate nozzles
e Personal Protective Equipment (PPE)

¢ Quadrats for weed counts

e Biomass drying oven

o Scales for weighing biomass and yield

Procedure

o Site Selection and Preparation: Choose a site with a known history of the target weed
species. Prepare the seedbed according to standard agricultural practices for the selected
crop.

o Planting: Sow the crop at the recommended seeding rate and depth.
e Application:
o Apply treatments at the specified crop and weed growth stage.
o Use a spray volume of 200-400 L/ha for post-emergence applications.[3]

o Ensure uniform application across each plot.
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o Data Collection:
o Weed Control Efficacy:

» Conduct weed counts (species and density) and/or visual ratings of percent control at
set intervals (e.g., 7, 14, 28, and 56 days after treatment) compared to the untreated
control.

» Collect above-ground weed biomass from a designated area within each plot at a
specified time point. Dry the biomass to a constant weight.

o Crop Tolerance:

» Visually assess crop injury (e.g., stunting, chlorosis, necrosis) at regular intervals using
a 0-100% scale (0 = no injury, 100 = crop death).

o Crop Yield: Harvest the crop from a designated area within each plot at maturity and
determine the yield.

 Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as
Analysis of Variance (ANOVA), and use a mean separation test (e.g., Tukey's HSD) to
determine significant differences between treatments.
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Figure 2: Experimental workflow for assessing post-emergence herbicide efficacy.
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Summary of Efficacy Data

The following table presents a summary of Palmer amaranth control in sweetpotato from a
study evaluating post-emergence Linuron application.

. Palmer Amaranth Palmer Amaranth
Treatment Rate (g ai/ha)
Control (%) 4 WAT Control (%) 8 WAT

Linuron 420 84-92 <69
Linuron 700 89-97 <78
Linuron + S-

420 + 1060 >84-92 <69
metolachlor
Linuron + S-

700 + 1060 >89-97 <78
metolachlor

Source: Adapted from a study on Palmer amaranth control in sweetpotato.[11] All treatments
that included linuron provided 84% to 92% Palmer amaranth control at 4 weeks after treatment
(WAT).[11] Increasing the linuron rate increased control.[11] However, by 8 WAT, control was
69% or less for all treatments, indicating the residual activity may be limited.[11]

Resistance Management

To delay the development of herbicide resistance, it is crucial to incorporate Linuron into an
integrated weed management program.[3]

o Rotate Herbicides: Rotate Linuron with herbicides from different mode-of-action groups,
such as Group 14 (PPO inhibitors) or Group 2 (ALS inhibitors).[3]

» Tank Mixes: Utilize tank mixes with herbicides that have a different mode of action.[1][3]

¢ Cultural Practices: Employ cultural weed control methods such as crop rotation and
mechanical cultivation where appropriate.

Safety Precautions

o Always read and follow the product label instructions.
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» Wear appropriate Personal Protective Equipment (PPE) during mixing, loading, and
application.

» Avoid application to weeds under stress from drought, extreme temperatures, or disease, as
this can reduce efficacy.[8]

e Do not apply if heavy rainfall is expected shortly after application, as this can lead to crop
injury.[4]

e Thoroughly clean all spray equipment after use to prevent contamination.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1675549#post-emergence-application-of-linuron-for-
weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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